Cas no 1000576-24-8 (5-Nitro-indole-6-carboxylic Acid)

5-Nitro-indole-6-carboxylic Acid structure
1000576-24-8 structure
Product Name:5-Nitro-indole-6-carboxylic Acid
CAS No:1000576-24-8
MF:C7H6Br2FN
MW:282.935643672943
MDL:MFCD09800762
CID:3157493
PubChem ID:26598253
Update Time:2024-11-04

5-Nitro-indole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dibromo-5-fluoro-6-methylaniline
    • C7H6Br2FN
    • E76427
    • BS-50828
    • CS-0153711
    • 4,6-dibromo-3-fluoro-2-methylaniline
    • SY316809
    • MFCD09800762
    • 1000576-24-8
    • 5-Nitro-indole-6-carboxylic Acid
    • MDL: MFCD09800762
    • Inchi: 1S/C7H6Br2FN/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,11H2,1H3
    • InChI Key: UUASIFHVSSSHAB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(C)=C1N)F)Br

Computed Properties

  • Exact Mass: 282.883
  • Monoisotopic Mass: 280.885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.1

5-Nitro-indole-6-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
N496363-1mg
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$ 50.00 2022-06-03
TRC
N496363-2mg
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$ 65.00 2022-06-03
TRC
N496363-10mg
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abcr
AB560112-1 g
4,6-Dibromo-3-fluoro-2-methylaniline; .
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€242.40 2023-04-13
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